Cas no 125780-83-8 (L-Lysine, 5'-ester with3'-azido-3'-deoxythymidine (9CI))

L-Lysine, 5'-ester with3'-azido-3'-deoxythymidine (9CI) structure
125780-83-8 structure
Product Name:L-Lysine, 5'-ester with3'-azido-3'-deoxythymidine (9CI)
CAS No:125780-83-8
MF:C16H25N7O5
MW:395.413602590561
CID:184542
PubChem ID:452194
Update Time:2025-04-19

L-Lysine, 5'-ester with3'-azido-3'-deoxythymidine (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Lysine, 5'-ester with3'-azido-3'-deoxythymidine (9CI)
    • [(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl (2S)-2,6-diaminohexanoate
    • DTXSID20154892
    • L-Lysine, 5'-ester with 3'-azido-3'-deoxythymidine
    • AKOS040752627
    • 125780-83-8
    • [(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methyl (2S)-2,6-diaminohexanoate
    • LysAZT
    • 3'-Azido-5'-lysly-3'-deoxythymidine
    • Inchi: 1S/C16H25N7O5/c1-9-7-23(16(26)20-14(9)24)13-6-11(21-22-19)12(28-13)8-27-15(25)10(18)4-2-3-5-17/h7,10-13H,2-6,8,17-18H2,1H3,(H,20,24,26)/t10-,11-,12+,13+/m0/s1
    • InChI Key: QXRBUCZLBYMSHO-WUHRBBMRSA-N
    • SMILES: O1[C@H](C[C@@H]([C@H]1COC([C@H](CCCCN)N)=O)N=[N+]=[N-])N1C(NC(C(C)=C1)=O)=O

Computed Properties

  • Exact Mass: 395.192
  • Monoisotopic Mass: 395.192
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 10
  • Complexity: 691
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.1
  • Topological Polar Surface Area: 151Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C

L-Lysine, 5'-ester with3'-azido-3'-deoxythymidine (9CI) Related Literature

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